Cas no 1184287-38-4 (ethyl 2-{(3,4-difluorophenyl)methylamino}acetate)

• Product Name: ethyl 2-{(3,4-difluorophenyl)methylamino}acetate
• CAS No: 1184287-38-4
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6322991
• PubChem ID: 60811871
• Update Time: 2025-05-20

ethyl 2-{(3,4-difluorophenyl)methylamino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{(3,4-difluorophenyl)methylamino}acetate
• 1184287-38-4
• EN300-10209360
• ethyl 2-{[(3,4-difluorophenyl)methyl]amino}acetate

• Inchi： 1S/C11H13F2NO2/c1-2-16-11(15)7-14-6-8-3-4-9(12)10(13)5-8/h3-5,14H,2,6-7H2,1H3
• InChI Key： AZUMQOPUNMUOFK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CNCC(=O)OCC)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{(3,4-difluorophenyl)methylamino}acetate

Professional Introduction to Ethyl 2-{(3,4-difluorophenyl)methylamino}acetate (CAS No. 1184287-38-4)

Ethyl 2-{(3,4-difluorophenyl)methylamino}acetate, a compound with the chemical identifier CAS No. 1184287-38-4, represents a significant advancement in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both fluorine atoms and an amino group in its molecular framework imparts distinct reactivity and pharmacological profiles, making it a valuable candidate for further investigation.

The molecular structure of ethyl 2-{(3,4-difluorophenyl)methylamino}acetate consists of an acetic acid ester moiety linked to a benzene ring substituted with two fluorine atoms at the 3 and 4 positions. This substitution pattern enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The introduction of the methylamino group further diversifies its chemical behavior, enabling various synthetic modifications and functionalizations.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced binding affinity and improved pharmacokinetic properties. Studies have demonstrated that the incorporation of fluorine atoms can significantly alter the electronic distribution of molecules, leading to more potent and selective interactions with biological targets. Ethyl 2-{(3,4-difluorophenyl)methylamino}acetate exemplifies this trend, as its fluorinated phenyl ring is expected to contribute to strong binding interactions with enzymes and receptors.

The compound's potential applications extend to the development of novel therapeutic agents. Its structural features make it a promising scaffold for drugs targeting neurological disorders, cancer, and infectious diseases. For instance, the combination of the methylamino group and the electron-withdrawing effect of the fluorine atoms could lead to compounds with enhanced bioavailability and reduced toxicity. Current research is exploring its efficacy as a precursor in synthesizing kinase inhibitors, which are pivotal in cancer treatment.

Advances in computational chemistry have further accelerated the exploration of ethyl 2-{(3,4-difluorophenyl)methylamino}acetate's potential. Molecular modeling studies have predicted its binding modes to various protein targets, providing insights into its pharmacological activity. These simulations have been instrumental in guiding experimental efforts, optimizing synthetic routes, and predicting possible side effects. The integration of machine learning algorithms has enabled researchers to analyze large datasets quickly, identifying promising derivatives for further development.

The synthesis of ethyl 2-{(3,4-difluorophenyl)methylamino}acetate involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include nucleophilic substitution reactions at the fluoro-substituted benzene ring followed by esterification to introduce the acetic acid moiety. Recent innovations in green chemistry have also influenced its synthesis, promoting methods that minimize waste and hazardous byproducts. Such sustainable approaches are essential for large-scale production and environmental compliance.

Ethical considerations are paramount in pharmaceutical research, ensuring that compounds like ethyl 2-{(3,4-difluorophenyl)methylamino}acetate are developed responsibly. Preclinical studies are crucial for assessing their safety profiles before moving to human trials. These studies often involve cell-based assays and animal models to evaluate toxicity, pharmacokinetics, and interactions with other drugs. The growing emphasis on translational research aims to bridge the gap between laboratory findings and clinical applications.

The future prospects for ethyl 2-{(3,4-difluorophenyl)methylamino}acetate are bright, with ongoing research uncovering new possibilities for its use in drug development. Collaborative efforts between academia and industry are fostering innovation in this field. As regulatory frameworks evolve to support novel drug candidates, compounds like this one are positioned to play a significant role in addressing unmet medical needs.